Cas no 100959-76-0 (5-nitro-1H-Benzimidazole-7-carboxylic acid)

• Product Name: 5-nitro-1H-Benzimidazole-7-carboxylic acid
• CAS No: 100959-76-0
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 1096190
• PubChem ID: 46707911
• Update Time: 2025-08-05

5-nitro-1H-Benzimidazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1H-Benzimidazole-7-carboxylic acid
• 6-nitrobenzo[d]imidazole-4-carboxylic acid
• SCHEMBL2919937
• 6-Nitro-1H-benzo[d]imidazole-4-carboxylic acid
• SMTFSDZPVFQEKR-UHFFFAOYSA-N
• DB-169150
• 100959-76-0

• Inchi： 1S/C8H5N3O4/c12-8(13)5-1-4(11(14)15)2-6-7(5)10-3-9-6/h1-3H,(H,9,10)(H,12,13)
• InChI Key： SMTFSDZPVFQEKR-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CC2=C1N=CN2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 207.028006g/mol
• Monoisotopic Mass: 207.028006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.14g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Additional information on 5-nitro-1H-Benzimidazole-7-carboxylic acid

5-Nitro-1H-Benzimidazole-7-Carboxylic Acid (CAS No. 100959-76-0)

The compound 5-Nitro-1H-Benzimidazole-7-Carboxylic Acid (CAS No. 100959-76-0) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging uses in drug discovery, material science, and analytical chemistry. The benzimidazole core of this molecule provides a rigid and planar structure, which is often exploited in the design of bioactive compounds. The presence of the nitro group at the 5-position and the carboxylic acid group at the 7-position further enhances its functional diversity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 5-Nitro-1H-Benzimidazole-7-Carboxylic Acid as a precursor for the development of novel anti-inflammatory and anticancer agents. Researchers have demonstrated that the benzimidazole moiety can act as a scaffold for designing molecules with high bioavailability and selectivity. The nitro group, being an electron-withdrawing substituent, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity. Additionally, the carboxylic acid group provides an opportunity for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored physicochemical properties.

The synthesis of 5-Nitro-1H-Benzimidazole-7-Carboxylic Acid typically involves multi-step processes that combine aromatic substitution reactions with cyclization techniques. One common approach involves the nitration of a suitable benzimidazole derivative followed by oxidation or hydrolysis to introduce the carboxylic acid functionality. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of applications, 5-Nitro-1H-Benzimidazole-7-Carboxylic Acid has shown promise in drug design due to its ability to interact with various biological targets. For instance, studies have reported its potential as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that derivatives of this compound could serve as lead molecules for developing novel anti-inflammatory therapies with improved efficacy and reduced side effects.

Beyond pharmacology, 5-Nitro-1H-Benzimidazole-7-Carboxylic Acid has also found applications in material science. Its rigid structure and functional groups make it suitable for use as a monomer in polymer synthesis or as a ligand in metal coordination complexes. Recent research has explored its use in creating stimuli-responsive materials that exhibit reversible changes in properties upon exposure to external stimuli such as light or temperature.

From an analytical chemistry perspective, 5-Nitro-1H-Benzimidazole-7-Carboxylic Acid has been employed as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions makes it a valuable tool for synthesizing chiral compounds with high optical purity. This application underscores its versatility across different branches of chemistry.

In conclusion, 5-Nitro-1H-Benzimidazole-7-Carboxylic Acid (CAS No. 100959-76-0) is a multifaceted compound with significant potential in drug discovery, material science, and analytical chemistry. Its unique structural features and functional groups provide ample opportunities for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation.